2,4,6-TRIPHENYL-1-HEXENE-D5
2,4,6-TRIPHENYL-1-HEXENE-D5
2,4,6-Triphenyl-1-hexene is a phenylpropanoid.
(±)-2, 4, 6-triphenyl-1-hexene belongs to the class of organic compounds known as lignans, neolignans and related compounds. These are plant products of low molecular weight formed primarily from oxidative coupling of two p-propylphenol moieties. They can also be described as micromolecules with two phenylpropanoid units coupled together. They can be attached in various manners, like C5-C5', C8-C8'. Most known natural lignans are oxidized at C9 and C9´ and, based upon the way in which oxygen is incorporated into the skeleton and on the cyclization patterns, a wide range of lignans of very different structural types can be formed (±)-2, 4, 6-triphenyl-1-hexene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (±)-2, 4, 6-triphenyl-1-hexene is primarily located in the membrane (predicted from logP).
(±)-2, 4, 6-triphenyl-1-hexene belongs to the class of organic compounds known as lignans, neolignans and related compounds. These are plant products of low molecular weight formed primarily from oxidative coupling of two p-propylphenol moieties. They can also be described as micromolecules with two phenylpropanoid units coupled together. They can be attached in various manners, like C5-C5', C8-C8'. Most known natural lignans are oxidized at C9 and C9´ and, based upon the way in which oxygen is incorporated into the skeleton and on the cyclization patterns, a wide range of lignans of very different structural types can be formed (±)-2, 4, 6-triphenyl-1-hexene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (±)-2, 4, 6-triphenyl-1-hexene is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
18964-53-9
VCID:
VC0099896
InChI:
InChI=1S/C24H24/c1-20(22-13-7-3-8-14-22)19-24(23-15-9-4-10-16-23)18-17-21-11-5-2-6-12-21/h2-16,24H,1,17-19H2
SMILES:
C=C(CC(CCC1=CC=CC=C1)C2=CC=CC=C2)C3=CC=CC=C3
Molecular Formula:
C24H24
Molecular Weight:
312.4 g/mol
2,4,6-TRIPHENYL-1-HEXENE-D5
CAS No.: 18964-53-9
Main Products
VCID: VC0099896
Molecular Formula: C24H24
Molecular Weight: 312.4 g/mol
| CAS No. | 18964-53-9 |
|---|---|
| Product Name | 2,4,6-TRIPHENYL-1-HEXENE-D5 |
| Molecular Formula | C24H24 |
| Molecular Weight | 312.4 g/mol |
| IUPAC Name | 1,5-diphenylhex-5-en-3-ylbenzene |
| Standard InChI | InChI=1S/C24H24/c1-20(22-13-7-3-8-14-22)19-24(23-15-9-4-10-16-23)18-17-21-11-5-2-6-12-21/h2-16,24H,1,17-19H2 |
| Standard InChIKey | VTFWGFWAVPVIAA-UHFFFAOYSA-N |
| SMILES | C=C(CC(CCC1=CC=CC=C1)C2=CC=CC=C2)C3=CC=CC=C3 |
| Canonical SMILES | C=C(CC(CCC1=CC=CC=C1)C2=CC=CC=C2)C3=CC=CC=C3 |
| Description | 2,4,6-Triphenyl-1-hexene is a phenylpropanoid. (±)-2, 4, 6-triphenyl-1-hexene belongs to the class of organic compounds known as lignans, neolignans and related compounds. These are plant products of low molecular weight formed primarily from oxidative coupling of two p-propylphenol moieties. They can also be described as micromolecules with two phenylpropanoid units coupled together. They can be attached in various manners, like C5-C5', C8-C8'. Most known natural lignans are oxidized at C9 and C9´ and, based upon the way in which oxygen is incorporated into the skeleton and on the cyclization patterns, a wide range of lignans of very different structural types can be formed (±)-2, 4, 6-triphenyl-1-hexene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (±)-2, 4, 6-triphenyl-1-hexene is primarily located in the membrane (predicted from logP). |
| Synonyms | 2,4,6-triphenyl-1-hexene |
| PubChem Compound | 177033 |
| Last Modified | Nov 11 2021 |
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